N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide

• Molecular Formula: C14H21ClN2O4S
• Molecular Weight: 348.8 g/mol
• IUPAC Name: N-butyl-2-(3-chloro-4-methoxy-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C14H21ClN2O4S/c1-4-5-8-16-14(18)10-17(22(3,19)20)11-6-7-13(21-2)12(15)9-11/h6-7,9H,4-5,8,10H2,1-3H3,(H,16,18)
• InChI Key: WCNOXGNACSQPDO-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)CN(C1=CC(=C(C=C1)OC)Cl)S(=O)(=O)C

Description

N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide, also known as BML-190, is a selective antagonist of the cannabinoid receptor type 2 (CB2). It is a synthetic compound that was first synthesized in 2000 by researchers at the University of Connecticut. Since then, BML-190 has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide acts as a selective antagonist of the CB2 receptor, which is primarily expressed in immune cells and has been implicated in various physiological processes, including inflammation, pain, and immune function. By blocking the CB2 receptor, N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide can modulate these processes and reduce inflammation and pain.
Biochemical and Physiological Effects
N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide has been shown to have anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide has also been investigated for its potential use in cancer therapy, as CB2 receptors are overexpressed in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide is its selectivity for the CB2 receptor, which allows for targeted modulation of immune function and inflammation without affecting the CB1 receptor, which is primarily expressed in the central nervous system and is responsible for the psychoactive effects of cannabinoids. However, one limitation of N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide is its relatively low potency compared to other CB2 receptor antagonists, which may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide. One area of interest is the development of more potent CB2 receptor antagonists that can be used in a wider range of applications. Another area of interest is the investigation of the potential use of N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide in combination with other therapies, such as chemotherapy, to enhance its anti-tumor effects. Finally, further research is needed to fully understand the physiological and biochemical effects of N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide and its potential therapeutic applications in various diseases.

Synthesis Methods

N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide can be synthesized using a multi-step process that involves the reaction of 3-chloro-4-methoxyaniline with N-butyl-2-bromoacetamide, followed by the addition of methylsulfonyl chloride and subsequent purification steps. The final product is obtained as a white crystalline solid with a purity of over 99%.

Scientific Research Applications

N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in preclinical studies. N-butyl-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide has also been investigated for its potential use in cancer therapy, as CB2 receptors are overexpressed in certain types of cancer cells.